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Compound of Interest

Compound Name: 2-(2-Propoxyphenyl)ethanol
CAS No.: 104174-91-6
Cat. No.: B2376673
Get Quote
. J

Executive Summary & Risk Profile

In the absence of a specific GHS classification for this exact isomer in some databases, we
apply Structure-Activity Relationship (SAR) protocols based on analogous phenethyl alcohol
derivatives (e.g., 2-Phenoxyethanol, 2-(4-Ethoxyphenyl)ethanol).[1][2][3]

Operational Directive: Treat this substance as a Combustible Liquid and Aquatic Toxin. Under
no circumstances should this chemical be discharged into municipal drainage systems.[2]

Physicochemical & Hazard Data (SAR-Derived)
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Parameter

Value | Classification

Operational Implication

Physical State

Viscous Liquid (Colorless to

Pale Yellow)

Requires leak-proof secondary
containment.[1][2][3]

Class 11IB Combustible.[1][2][3]

Flash Point > 93°C (Estimated) )
Avoid open flames.
- Low water solubility; Soluble in Do not dilute with water for
Solubility ] )
organics disposal.[1][2][3]
o Stable; Incompatible with Segregate from Nitric
Reactivity o ) )
strong oxidizers Acid/Peroxides.[1][2][3]
o ) ) Wear Nitrile gloves and safety
Toxicity Skin/Eye Irritant (Category 2)
goggles.[1][2][3]
) Acute Aquatic Toxicity Zero-discharge policy applies.
Ecological

(Category 2/3)

[1](21[3]

Waste Segregation & Classification

Proper segregation is the primary defense against unexpected laboratory reactions.[1][2][3] 2-

(2-Propoxyphenyl)ethanol must be classified as Non-Halogenated Organic Waste.[1][2][3]

The Segregation Logic (Expert Insight)

Why do we segregate this way?

» Halogen Absence: The molecule (

) contains no Chlorine, Bromine, or Fluorine.[1][2][3] Mixing with halogenated waste (e.g.,
Chloroform) increases disposal costs significantly due to the need for specialized scrubbers

during incineration.[2]

o Combustibility: As a high-boiling alcohol/ether, it provides fuel value during incineration.[1][2]

[3] It should be mixed with other compatible flammable solvents (Acetone, Methanol) to

facilitate the incineration process.[2]

Disposal Decision Tree
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The following diagram outlines the logical flow for categorizing this specific waste stream.

No

No Mixed with Yes
Oxidizers?

Waste Generati

on: Contains Halogens? . .
2-(2-Propoxyphenyl)ethanol : Yes (e.g. mixed with DCM)

Click to download full resolution via product page
Figure 1: Decision logic for segregating 2-(2-Propoxyphenyl)ethanol waste streams.
Step-by-Step Disposal Protocol

Phase 1: Collection

» Container Selection: Use High-Density Polyethylene (HDPE) or Glass (Amber) containers.[1]
[2][3] Avoid standard LDPE wash bottles for long-term waste storage as ether linkages can
sometimes soften lower-density plastics over time.[1][2]

o Headspace: Leave at least 10% headspace in the container to allow for thermal expansion.

[1][2][3]

Phase 2: Labeling

A generic "Waste" label is insufficient for safety compliance.[1][2][3] The label must include:
e Full Chemical Name: 2-(2-Propoxyphenyl)ethanol.[1][2]
o Hazard Checkboxes: [X] Irritant, [x] Combustible.[1][2][3]

» Solvent Composition: If mixed, list percentages (e.g., 2-(2-Propoxyphenyl)ethanol 5%,
Acetone 95%).

Phase 3: Storage (Satellite Accumulation Area)[1][2][3]
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» Store in a cool, well-ventilated area away from direct sunlight.[2]

o Ensure the container is within a secondary containment tray capable of holding 110% of the
container's volume.[2]

» Incompatibility Check: Verify that no Nitric Acid or concentrated Hydrogen Peroxide is stored
in the same secondary tray.[1][2]

Phase 4: Final Hand-off

Transfer to your facility's EHS (Environmental Health & Safety) team for High-Temperature
Incineration.[1][2][3]

e Note: This compound is fully combustible and is an excellent candidate for fuel blending
programs at licensed disposal facilities.[1][2]

Emergency Procedures

In the event of a spill or exposure during the disposal process, execute the following self-
validating safety loops.

Spill Management (Minor Spill < 500 mL)

 |solate: Evacuate the immediate 3-meter radius.[1][2][3]

o PPE Up: Don Nitrile gloves (double-gloved recommended), lab coat, and safety goggles.[1]
[21[3]

o Absorb: Use an inert absorbent (Vermiculite or Universal Pads).[1][2][3] Do not use sawdust,
as the ether functionality can increase flammability risk with organic absorbents.[1][2]

o Clean: Wash the surface with a soap/water solution.[1][2][3] Collect all absorbent materials
into a sealed bag labeled "Hazardous Debris - Organic."

First Aid

e Skin Contact: Wash immediately with soap and water for 15 minutes.[1][2] The lipophilic
nature of the propoxy group aids skin absorption; prompt removal is critical to prevent
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systemic uptake.[1][2]

+ Eye Contact: Rinse cautiously with water for 15 minutes.[1][2] Remove contact lenses if
present.[1][2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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